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Compound of Interest

Compound Name: Ethyl 4-pyridylacetate

Cat. No.: B032410 Get Quote

CAS Number: 54401-85-3 Molecular Formula: C₉H₁₁NO₂

This technical guide provides an in-depth overview of Ethyl 4-pyridylacetate, a versatile

building block in medicinal chemistry and drug development. The document is intended for

researchers, scientists, and professionals in the pharmaceutical industry, offering a

comprehensive summary of its chemical properties, synthesis, and applications, with a focus

on its role as a precursor in the development of therapeutic agents.

Core Chemical and Physical Data
Ethyl 4-pyridylacetate is a pyridine derivative with a molecular weight of 165.19 g/mol .[1] It is

a key intermediate in the synthesis of a variety of more complex molecules. A summary of its

key physicochemical properties is presented in the table below.
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Property Value Source

CAS Number 54401-85-3 [1]

Molecular Formula C₉H₁₁NO₂ [1]

Molecular Weight 165.19 g/mol [1]

Appearance Colorless to off-white liquid ChemicalBook

Melting Point 18-19 °C ChemicalBook

Boiling Point 127-128 °C at 14 mmHg ChemicalBook

Density 1.079 g/mL at 25 °C ChemicalBook

Refractive Index 1.499 at 20 °C ChemicalBook

Synthesis of Ethyl 4-pyridylacetate
A common method for the synthesis of Ethyl 4-pyridylacetate is through the Fischer

esterification of 4-pyridylacetic acid with ethanol in the presence of a strong acid catalyst.

Experimental Protocol: Esterification of 4-Pyridylacetic
Acid
Materials:

4-Pyridylacetic acid

Anhydrous ethanol

Concentrated sulfuric acid

Sodium hydroxide solution

Saturated aqueous sodium carbonate

Ethyl acetate

Procedure:
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A solution of 4-pyridylacetic acid is prepared in anhydrous ethanol.

Concentrated sulfuric acid is carefully added to the solution.

The mixture is refluxed for 18 hours.

After reflux, the solution is cooled to 0 °C.

The cooled solution is neutralized by the addition of sodium hydroxide solution and saturated

aqueous sodium carbonate.

The product is extracted with ethyl acetate.

The ethyl acetate extract is concentrated in vacuo to yield Ethyl 4-pyridylacetate.

Applications in Drug Development
Ethyl 4-pyridylacetate serves as a crucial starting material in the synthesis of several classes

of pharmaceutical compounds. Its pyridine ring and reactive ester group allow for a variety of

chemical modifications, making it a valuable scaffold in medicinal chemistry.

Precursor to Rogletimide (Aromatase Inhibitor)
Ethyl 4-pyridylacetate is a key precursor in the synthesis of Rogletimide, a non-steroidal

aromatase inhibitor that has been investigated for the treatment of breast cancer.[2] The

synthesis involves the base-catalyzed alkylation of Ethyl 4-pyridylacetate, followed by a

conjugate addition and intramolecular cyclization.[2]

Intermediate for Phosphodiesterase 4 (PDE4) Inhibitors
This compound is also utilized as a reactant in the synthesis of triarylethane

phosphodiesterase 4 (PDE4) inhibitors.[3] PDE4 inhibitors are a class of drugs with anti-

inflammatory effects and are being explored for the treatment of chronic obstructive pulmonary

disease (COPD) and other inflammatory conditions.[4][5]

Potential Anticonvulsant and Neuropathic Pain
Attenuating Properties
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Some studies have indicated that Ethyl 4-pyridylacetate itself may possess potential as an

anticonvulsant and may have properties that attenuate neuropathic pain.[3] However, detailed

quantitative data on its biological activity, such as IC₅₀ or ED₅₀ values, are not extensively

reported in the available literature.

Signaling Pathways
Given its role as a precursor to drugs targeting specific pathways and its own potential

biological activities, understanding the relevant signaling pathways is crucial for its application

in drug discovery.

Role in Neuropathic Pain Signaling
The potential neuropathic pain-attenuating properties of Ethyl 4-pyridylacetate suggest its

interaction with pathways involved in pain perception. Neuropathic pain is characterized by

neuronal hyperexcitability, and key mechanisms involve the altered function of ion channels

and signaling cascades in both peripheral and central neurons.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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